![molecular formula C23H22N2O4 B5704100 N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide CAS No. 303061-76-9](/img/structure/B5704100.png)
N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide, also known as DIMEB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. DIMEB belongs to the family of benzamide derivatives and has been found to exhibit various biological activities, including anticancer, antiviral, and antifungal properties.
Mechanism of Action
The mechanism of action of N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide is not fully understood. However, it has been suggested that N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide exerts its anticancer activity by inducing cell cycle arrest and apoptosis in cancer cells. Additionally, N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide has been found to inhibit the activity of certain enzymes that are involved in cancer cell proliferation.
Biochemical and Physiological Effects
N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide has been shown to have various biochemical and physiological effects. In addition to its anticancer activity, N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide has been found to exhibit antiviral and antifungal properties. Furthermore, N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide has been shown to have anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide has several advantages for lab experiments. It is a relatively stable compound and can be easily synthesized in high purity. Additionally, N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide exhibits potent biological activity at low concentrations, making it an ideal candidate for further research. However, one of the limitations of N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide is its low solubility in water, which can make it difficult to use in certain experimental settings.
Future Directions
There are several future directions for the research on N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide. One potential area of research is the development of N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide-based therapies for cancer treatment. Additionally, further studies are needed to fully understand the mechanism of action of N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide and its potential therapeutic applications. Finally, the development of more efficient synthesis methods for N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide could facilitate its use in further research.
Synthesis Methods
The synthesis of N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide involves the reaction of 3,4-dimethoxybenzaldehyde with 2-aminobenzamide in the presence of a catalyst. The reaction yields N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide as a yellow crystalline solid with a high purity level.
Scientific Research Applications
N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide has been extensively studied for its potential therapeutic properties. One of the most significant applications of N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide is in the treatment of cancer. Several studies have shown that N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide exhibits potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer.
properties
IUPAC Name |
N-[benzamido-(3,4-dimethoxyphenyl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O4/c1-28-19-14-13-18(15-20(19)29-2)21(24-22(26)16-9-5-3-6-10-16)25-23(27)17-11-7-4-8-12-17/h3-15,21H,1-2H3,(H,24,26)(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQUUWSDGXVHYBZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(NC(=O)C2=CC=CC=C2)NC(=O)C3=CC=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((Benzoylamino)(3,4-dimethoxyphenyl)methyl)benzamide | |
CAS RN |
303061-76-9 |
Source
|
Record name | N-((BENZOYLAMINO)(3,4-DIMETHOXYPHENYL)METHYL)BENZAMIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.